Cas no 1261901-94-3 (3-(3-Cyanophenyl)-5-fluorobenzoic acid)

• Product Name: 3-(3-Cyanophenyl)-5-fluorobenzoic acid
• CAS No: 1261901-94-3
• MF: C₁₄H₈FNO₂
• MW: 241.217226982117
• MDL: MFCD18319126
• CID: 1039228
• PubChem ID: 53225056
• Update Time: 2025-09-23

3-(3-Cyanophenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• ACMC-209b3w
• AK-95152
• ANW-18666
• CTK8A9689
• KB-235928
• MolPort-015-152-298
• 1261901-94-3
• 3'-Cyano-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 3'-Cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylicacid
• 3-(3-CYANOPHENYL)-5-FLUOROBENZOIC ACID
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-cyano-5-fluoro-
• CS-0209138
• Z1827575048
• MFCD18319126
• BS-20158
• DTXSID20688788
• AKOS015888570
• 3-(3-Cyanophenyl)-5-fluorobenzoic acid

• MDL： MFCD18319126
• Inchi： 1S/C14H8FNO2/c15-13-6-11(5-12(7-13)14(17)18)10-3-1-2-9(4-10)8-16/h1-7H,(H,17,18)
• InChI Key： YXWQABILRUAOGS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 241.05390666g/mol
• Monoisotopic Mass: 241.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles